butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: butyl 4-[(3-ethoxybenzoyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C21H24N2O4S/c1-3-5-13-27-20(25)15-9-11-17(12-10-15)22-21(28)23-19(24)16-7-6-8-18(14-16)26-4-2/h6-12,14H,3-5,13H2,1-2H3,(H2,22,23,24,28)
• InChI Key: GCPWUOIRKSXEMI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OCC
• Molecular Formula: C21H24N2O4S
• DSSTOX Substance ID: DTXSID80367764
• Molecular Weight: 400.5 g/mol
• CAS RN: 6462-17-5

Description

Butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate, also known as BZB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BZB is a member of the thioamide family, which has been studied extensively for its biological activities. In

Mechanism of Action

The mechanism of action of butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of enzymes and the modulation of signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cell survival. Additionally, this compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, indicating its antioxidant properties. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of disease. Additionally, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate in lab experiments is its ability to form stable complexes with metal ions, making it a potential drug delivery system. Additionally, this compound has been shown to have low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. However, one limitation of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for the study of butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate. One area of interest is the development of this compound-based drug delivery systems for the treatment of various diseases. Another area of interest is the study of this compound as a potential pesticide and herbicide, as well as its ability to enhance plant growth. Additionally, the study of this compound as a polymer additive and as a precursor for the synthesis of metal sulfide nanoparticles is an area of active research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves a series of chemical reactions, and its structure is confirmed using spectroscopic techniques. This compound has been studied extensively for its potential applications in medicine, agriculture, and materials science. Its mechanism of action involves the inhibition of enzymes and the modulation of signaling pathways. This compound has a range of biochemical and physiological effects, and its low toxicity and good biocompatibility make it a promising candidate for biomedical applications. Further studies are needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate involves a series of chemical reactions that combine different compounds to form the final product. The most common method of synthesis involves the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-aminobenzoate. This intermediate is then reacted with 3-ethoxybenzoyl isothiocyanate to form this compound. The final product is purified using column chromatography, and its structure is confirmed using spectroscopic techniques.

Scientific Research Applications

Butyl 4-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential as a drug delivery system due to its ability to form stable complexes with metal ions. In agriculture, this compound has been studied for its potential as a pesticide and herbicide, as well as its ability to enhance plant growth. In materials science, this compound has been studied for its potential as a polymer additive and as a precursor for the synthesis of metal sulfide nanoparticles.